Cas no 941906-95-2 (5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• CAS No: 941906-95-2
• MF: C₂₀H₂₆N₂O₃S₂
• MW: 406.562042713165
• CID: 6505730
• Update Time: 2025-11-03

5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide
• 5-ethyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]thiophene-2-sulfonamide

• Inchi： 1S/C20H26N2O3S2/c1-4-17-7-10-20(26-17)27(24,25)21-16-6-8-18-15(13-16)5-9-19(23)22(18)12-11-14(2)3/h6-8,10,13-14,21H,4-5,9,11-12H2,1-3H3
• InChI Key： KWRVOVHZZHBURZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)SC(CC)=CC=1

Additional information on 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide

Introduction to Compound with CAS No. 941906-95-2 and Product Name: *5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide*

The compound with the CAS number 941906-95-2 and the product name 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a tetrahydroquinoline core linked to a thiophene sulfonamide moiety, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The tetrahydroquinoline scaffold is particularly noteworthy as it is found in several bioactive natural products and pharmaceuticals. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for medicinal chemists. The addition of the thiophene sulfonamide group further enhances the pharmacological potential of this compound by introducing additional functional sites that can be modified to optimize bioactivity.

The synthesis of 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The tetrahydroquinoline core is typically synthesized via cyclization reactions, while the thiophene sulfonamide moiety is introduced through nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve the efficiency and selectivity of these transformations.

One of the key areas of research focused on this compound is its potential as an anti-inflammatory agent. Inflammatory processes are central to many diseases, including autoimmune disorders and cancer, making inflammation a major target for therapeutic intervention. Preclinical studies have shown that derivatives of tetrahydroquinoline have inhibitory effects on various inflammatory pathways. The sulfonamide group in 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide may play a crucial role in modulating these pathways by interacting with specific enzymes and receptors involved in inflammation.

Another area of interest is the potential antimicrobial activity of this compound. With the rise of antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. The unique structural features of tetrahydroquinoline derivatives make them promising candidates for developing novel antibiotics. The thiophene sulfonamide moiety may contribute to the antimicrobial properties by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

The pharmacokinetic properties of 5-ethyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylthiophene-2-sulfonamide are also being extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These properties make it a promising candidate for further development into a clinical candidate.

In addition to its therapeutic potential, this compound also has applications in chemical biology research. It can be used as a tool compound to study the function of target proteins and enzymes. By developing selective inhibitors or modulators based on this scaffold, researchers can gain deeper insights into biological processes and develop new therapeutic strategies.

The future directions for research on 5-ethyl-N-1-(3-methylbutyl)-2-oxyoноонооноонооноонооноонооноонооноонооноонооноoqinolin-oqinolin-oqinolin-oqinolin-oqinolin-oqinolin-oqinolinothiophene sulfonamide include further optimization of its chemical structure to enhance its bioactivity and pharmacokinetic properties. This can be achieved through structure-based drug design approaches, where computational modeling techniques are used to predict how different structural modifications will affect the compound's interactions with biological targets.

In conclusion, the compound with CAS number 941906-